![molecular formula C10H13NO B3293225 (E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine CAS No. 885268-29-1](/img/structure/B3293225.png)
(E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine
Overview
Description
(E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine, also known as FPCA, is a chemical compound that has gained attention in the scientific community due to its potential as a therapeutic agent. FPCA is a cyclopropanamine derivative that has been shown to have promising effects in the treatment of various diseases.
Mechanism of Action
The mechanism of action of (E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine is not fully understood, but it is believed to involve the inhibition of specific enzymes and receptors in the body. This compound has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. By inhibiting HDACs, this compound can alter the expression of genes involved in cell growth and differentiation, leading to the inhibition of tumor growth. This compound has also been shown to bind to specific receptors in the body, such as the sigma-1 receptor, which is involved in neuroprotection.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer, anti-inflammatory, and neuroprotective effects, this compound has also been shown to have antioxidant properties. This compound can scavenge free radicals, which are molecules that can damage cells and contribute to the development of various diseases. This compound has also been shown to modulate the immune system, leading to the inhibition of inflammation.
Advantages and Limitations for Lab Experiments
One of the advantages of using (E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine in lab experiments is its specificity. This compound has been shown to selectively target cancer cells, leaving healthy cells unharmed. This makes it a potentially safer and more effective treatment than traditional chemotherapy drugs, which can damage healthy cells. However, one limitation of using this compound in lab experiments is its stability. This compound is prone to degradation, which can affect its efficacy and reproducibility.
Future Directions
There are several future directions for research on (E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine. One area of interest is the development of this compound analogs, which may have improved stability and efficacy. Another area of research is the optimization of the synthesis method, which may lead to higher yields of this compound. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.
Conclusion:
In conclusion, this compound is a promising chemical compound that has potential as a therapeutic agent. Its anti-cancer, anti-inflammatory, and neuroprotective effects make it a potentially valuable treatment for a range of diseases. Further research is needed to fully understand the mechanism of action of this compound and its potential applications.
Scientific Research Applications
(E)-1-(1-(Furan-2-YL)prop-1-EN-2-YL)cyclopropanamine has been studied extensively for its potential therapeutic applications. One of the most promising areas of research is in the treatment of cancer. Studies have shown that this compound can induce apoptosis (programmed cell death) in cancer cells, leading to the inhibition of tumor growth. This compound has also been shown to have anti-inflammatory and neuroprotective effects, making it a potential treatment for neurological diseases.
properties
IUPAC Name |
1-[(E)-1-(furan-2-yl)prop-1-en-2-yl]cyclopropan-1-amine | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H13NO/c1-8(10(11)4-5-10)7-9-3-2-6-12-9/h2-3,6-7H,4-5,11H2,1H3/b8-7+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SDWGWWFYWRSYFG-BQYQJAHWSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=CC1=CC=CO1)C2(CC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C/C(=C\C1=CC=CO1)/C2(CC2)N | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H13NO | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
163.22 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.